2-(bromomethyl)-1,3-benzothiazole hydrobromide
Catalog No.
S6549349
CAS No.
1461707-30-1
M.F
C8H7Br2NS
M. Wt
309
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1461707-30-1
Product Name
2-(bromomethyl)-1,3-benzothiazole hydrobromide
Molecular Formula
C8H7Br2NS
Molecular Weight
309
2-(Bromomethyl)-1,3-benzothiazole hydrobromide is a chemical compound that is used in a variety of fields, including pharmaceuticals, agrochemicals, and materials science. It is a white, crystalline powder that is soluble in water.
The chemical formula of 2-(Bromomethyl)-1,3-benzothiazole hydrobromide is C8H7BrN2S·HBr, and its molecular weight is 306.08 g/mol. It has a melting point of 179-181°C and a boiling point of 454.3°C at 760 mmHg. It is stable under normal conditions and has a strong odor.
2-(Bromomethyl)-1,3-benzothiazole hydrobromide is synthesized by reacting 2-aminobenzothiazole with formaldehyde and hydrobromic acid. The product is then purified by recrystallization.
The compound is characterized by various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy.
The compound is characterized by various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy.
The analytical methods for 2-(Bromomethyl)-1,3-benzothiazole hydrobromide include high-performance liquid chromatography (HPLC), gas chromatography (GC), and thin-layer chromatography (TLC). These methods are used to determine the purity and concentration of the compound.
Research has shown that 2-(Bromomethyl)-1,3-benzothiazole hydrobromide has potential biological activities. It has been found to have antimicrobial, antifungal, and antimutagenic properties. It is also being studied for its potential use as an anticancer agent.
Studies have shown that 2-(Bromomethyl)-1,3-benzothiazole hydrobromide is toxic to living organisms at high concentrations. It can cause both acute and chronic toxicity, and exposure to the compound can lead to various health problems. The safety of the compound in scientific experiments needs to be carefully evaluated.
2-(Bromomethyl)-1,3-benzothiazole hydrobromide is widely used in various scientific experiments. It is used as a precursor in the synthesis of various organic compounds. It is also used in the preparation of materials for use in industries such as pharmaceuticals, agrochemicals, and materials science.
The current research on 2-(Bromomethyl)-1,3-benzothiazole hydrobromide is focused on its biological and medicinal properties. Researchers are investigating its potential use as an anticancer drug, as well as its antimicrobial, antifungal, and antimutagenic properties.
2-(Bromomethyl)-1,3-benzothiazole hydrobromide has potential implications in various fields of research and industry. It can be used to develop new drugs and materials for a variety of applications, including cancer treatment and agriculture. It can also be used as a tool in chemical synthesis.
Despite its potential applications, there are limitations to the use of 2-(Bromomethyl)-1,3-benzothiazole hydrobromide, such as its toxicity and environmental impact. Future research should focus on developing safer and more environmentally friendly alternatives. Some future directions of research include:
1. Developing more efficient and sustainable synthesis methods.
2. Investigating the compound's potential as a biosensor.
3. Studying its potential use as an antibacterial, antiviral, and antifungal agent.
4. Developing new drug formulations using the compound.
5. Investigating its potential as a material for optoelectronic devices.
6. Studying the environmental impact of the compound and developing strategies for its safe disposal.
In conclusion, 2-(Bromomethyl)-1,3-benzothiazole hydrobromide is a chemical compound with potential applications in various fields of research and industry. Further research is needed to fully understand its properties and potential uses, as well as its limitations and environmental impact.
1. Developing more efficient and sustainable synthesis methods.
2. Investigating the compound's potential as a biosensor.
3. Studying its potential use as an antibacterial, antiviral, and antifungal agent.
4. Developing new drug formulations using the compound.
5. Investigating its potential as a material for optoelectronic devices.
6. Studying the environmental impact of the compound and developing strategies for its safe disposal.
In conclusion, 2-(Bromomethyl)-1,3-benzothiazole hydrobromide is a chemical compound with potential applications in various fields of research and industry. Further research is needed to fully understand its properties and potential uses, as well as its limitations and environmental impact.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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